Cas no 56949-57-6 (2-(2,6-diisopropylphenoxy)ethanol)
56949-57-6 structure
Product Name:2-(2,6-diisopropylphenoxy)ethanol
CAS No:56949-57-6
MF:C14H22O2
MW:222.323284626007
CID:946193
PubChem ID:22253763
Update Time:2025-04-19
2-(2,6-diisopropylphenoxy)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-diisopropylphenoxy)ethanol
- 2-[2,6-di(propan-2-yl)phenoxy]ethanol
- 2-[2,6-Di(propan-2-yl)phenoxy]ethan-1-ol
- DB-323251
- 56949-57-6
- SCHEMBL5873464
- DTXSID40623934
-
- Inchi: 1S/C14H22O2/c1-10(2)12-6-5-7-13(11(3)4)14(12)16-9-8-15/h5-7,10-11,15H,8-9H2,1-4H3
- InChI Key: MJONFJRVFQBOPE-UHFFFAOYSA-N
- SMILES: O(CCO)C1C(=CC=CC=1C(C)C)C(C)C
Computed Properties
- Exact Mass: 222.161979940g/mol
- Monoisotopic Mass: 222.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.5Ų
2-(2,6-diisopropylphenoxy)ethanol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
56949-57-6 (2-(2,6-diisopropylphenoxy)ethanol) Related Products
- 6482-34-4(Diisopropyl Carbonate)
- 14366-59-7(Isopropyl 2-Isopropylphenyl Ether)
- 13524-73-7(3-methyl-2,3-dihydro-1-benzofuran)
- 141214-18-8(Propofol Isopropyl Ether)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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